Cas no 17828-45-4 ([1,1'-Biphenyl]-3,4,4'-triamine)

• Product Name: [1,1'-Biphenyl]-3,4,4'-triamine
• CAS No: 17828-45-4
• Molecular Formula: C₁₂H₁₃N₃
• Molecular Weight: 199.251722097397
• CID: 2782920

[1,1'-Biphenyl]-3,4,4'-triamine Properties

Names and Identifiers

• [1,1'-Biphenyl]-3,4,4'-triamine
• 4-(4-aminophenyl)benzene-1,2-diamine
• 3-aminobenzidine

• InChIKey： RVYIVHUVZXDTGN-UHFFFAOYSA-N
• Inchi： 1S/C12H13N3/c13-10-4-1-8(2-5-10)9-3-6-11(14)12(15)7-9/h1-7H,13-15H2
• SMILES： NC1=C(C=CC(=C1)C1C=CC(=CC=1)N)N

Computed Properties

• Exact Mass: 199.110947427 g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 199.110947427 g/mol
• Heavy Atom Count: 15
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 78.1
• Molecular Weight: 199.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzidines